molecular formula C13H14Cl2O2S B2714706 [3-(2-Chloro-5-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride CAS No. 2287343-47-7

[3-(2-Chloro-5-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride

Cat. No. B2714706
CAS RN: 2287343-47-7
M. Wt: 305.21
InChI Key: KLGAWMCYZLDOFU-UHFFFAOYSA-N
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Description

[3-(2-Chloro-5-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride is a chemical compound that has been widely studied for its potential use in scientific research. This compound is known for its ability to selectively modify proteins, making it a valuable tool for studying the function of proteins in biological systems.

Mechanism Of Action

The mechanism of action of [3-(2-Chloro-5-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride involves the selective modification of proteins. This compound is able to react with specific amino acid residues on a protein, resulting in the formation of a covalent bond between the compound and the protein. This modification can alter the function of the protein, allowing researchers to study its role in biological systems.
Biochemical and Physiological Effects:
The biochemical and physiological effects of [3-(2-Chloro-5-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride are dependent on the specific protein that is modified. In general, the modification of a protein can alter its function, leading to changes in biochemical and physiological processes in biological systems.

Advantages And Limitations For Lab Experiments

One of the main advantages of [3-(2-Chloro-5-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride is its ability to selectively modify proteins. This allows researchers to gain insights into the function of specific proteins in biological systems. However, there are also limitations to the use of this compound. For example, the modification of a protein can be irreversible, making it difficult to study the protein in its unmodified state.

Future Directions

There are many potential future directions for research involving [3-(2-Chloro-5-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride. One promising area of research involves the development of new methods for selectively modifying proteins using this compound. Additionally, researchers may explore the use of this compound in the study of specific proteins involved in disease processes, such as cancer or neurodegenerative disorders. Finally, there may be opportunities to develop new drugs or therapies based on the insights gained from the study of proteins modified using [3-(2-Chloro-5-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride.

Synthesis Methods

The synthesis of [3-(2-Chloro-5-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride involves the reaction of 2-chloro-5-methylphenylmagnesium bromide with 1-bicyclo[1.1.1]pentan-1-ol, followed by treatment with methanesulfonyl chloride. This process results in the formation of the final product, which can be purified using standard laboratory techniques.

Scientific Research Applications

[3-(2-Chloro-5-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride has a wide range of potential applications in scientific research. One of the most promising areas of research involves the use of this compound as a tool for selectively modifying proteins. By attaching [3-(2-Chloro-5-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride to specific amino acid residues on a protein, researchers can gain insights into the function of that protein in biological systems.

properties

IUPAC Name

[3-(2-chloro-5-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H14Cl2O2S/c1-9-2-3-11(14)10(4-9)13-5-12(6-13,7-13)8-18(15,16)17/h2-4H,5-8H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KLGAWMCYZLDOFU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(C=C1)Cl)C23CC(C2)(C3)CS(=O)(=O)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H14Cl2O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

305.2 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

[3-(2-Chloro-5-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride

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